Cas no 1217530-86-3 (METHYL (3R)-3-AMINO-3-(4-CHLOROPHENYL)PROPANOATE HYDROCHLORIDE)
METHYL (3R)-3-AMINO-3-(4-CHLOROPHENYL)PROPANOATE HYDROCHLORIDE Chemical and Physical Properties
Names and Identifiers
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- METHYL (R)-3-AMINO-3-(4-CHLOROPHENYL)PROPANOATE HCL
- METHYL (3R)-3-AMINO-3-(4-CHLOROPHENYL)PROPANOATE HYDROCHLORIDE
- methyl (3S)-3-amino-3-(4-chlorophenyl)propanoate hydrochloride
- Y11149
- Z2768215215
- METHYL(R)-3-AMINO-3-(4-CHLOROPHENYL)PROPANOATEHCL
- Methyl (r)-3-amino-3-(4-chlorophenyl)propanoate hydrochloride
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- MDL: MFCD12911013
- Inchi: 1S/C10H12ClNO2.ClH/c1-14-10(13)6-9(12)7-2-4-8(11)5-3-7;/h2-5,9H,6,12H2,1H3;1H/t9-;/m1./s1
- InChI Key: CKHLTQXMMBPPQU-SBSPUUFOSA-N
- SMILES: ClC1C=CC(=CC=1)[C@@H](CC(=O)OC)N.Cl
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 191
- Topological Polar Surface Area: 52.3
METHYL (3R)-3-AMINO-3-(4-CHLOROPHENYL)PROPANOATE HYDROCHLORIDE Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-98218-0.05g |
methyl (3R)-3-amino-3-(4-chlorophenyl)propanoate hydrochloride |
1217530-86-3 | 95.0% | 0.05g |
$90.0 | 2025-02-19 | |
| Enamine | EN300-98218-0.1g |
methyl (3R)-3-amino-3-(4-chlorophenyl)propanoate hydrochloride |
1217530-86-3 | 95.0% | 0.1g |
$134.0 | 2025-02-19 | |
| Enamine | EN300-98218-0.25g |
methyl (3R)-3-amino-3-(4-chlorophenyl)propanoate hydrochloride |
1217530-86-3 | 95.0% | 0.25g |
$192.0 | 2025-02-19 | |
| Enamine | EN300-98218-0.5g |
methyl (3R)-3-amino-3-(4-chlorophenyl)propanoate hydrochloride |
1217530-86-3 | 95.0% | 0.5g |
$302.0 | 2025-02-19 | |
| Enamine | EN300-98218-1.0g |
methyl (3R)-3-amino-3-(4-chlorophenyl)propanoate hydrochloride |
1217530-86-3 | 95.0% | 1.0g |
$387.0 | 2025-02-19 | |
| Enamine | EN300-98218-2.5g |
methyl (3R)-3-amino-3-(4-chlorophenyl)propanoate hydrochloride |
1217530-86-3 | 95.0% | 2.5g |
$705.0 | 2025-02-19 | |
| Enamine | EN300-98218-5.0g |
methyl (3R)-3-amino-3-(4-chlorophenyl)propanoate hydrochloride |
1217530-86-3 | 95.0% | 5.0g |
$1232.0 | 2025-02-19 | |
| Enamine | EN300-98218-10.0g |
methyl (3R)-3-amino-3-(4-chlorophenyl)propanoate hydrochloride |
1217530-86-3 | 95.0% | 10.0g |
$2287.0 | 2025-02-19 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00851381-100mg |
METHYL (R)-3-AMINO-3-(4-CHLOROPHENYL)PROPANOATE HCL |
1217530-86-3 | 95% | 100mg |
¥1932.0 | 2023-04-04 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00851381-250mg |
METHYL (R)-3-AMINO-3-(4-CHLOROPHENYL)PROPANOATE HCL |
1217530-86-3 | 95% | 250mg |
¥2898.0 | 2023-04-04 |
METHYL (3R)-3-AMINO-3-(4-CHLOROPHENYL)PROPANOATE HYDROCHLORIDE Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
Additional information on METHYL (3R)-3-AMINO-3-(4-CHLOROPHENYL)PROPANOATE HYDROCHLORIDE
METHYL (3R)-3-AMINO-3-(4-CHLOROPHENYL)PROPANOATE HYDROCHLORIDE: A Comprehensive Overview
The compound with CAS No. 1217530-86-3, known as METHYL (3R)-3-AMINO-3-(4-CHLOROPHENYL)PROPANOATE HYDROCHLORIDE, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The (3R) configuration indicates the stereochemistry at the third carbon atom, which is crucial for its biological activity. The presence of a 4-chlorophenyl group adds to its complexity and functional diversity.
Recent studies have highlighted the importance of METHYL (3R)-3-AMINO-3-(4-CHLOROPHENYL)PROPANOATE HYDROCHLORIDE in medicinal chemistry. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly those with potential anti-inflammatory and neuroprotective properties. The hydrochloride form of this compound is often preferred due to its enhanced solubility and stability, making it easier to handle in laboratory settings.
The synthesis of METHYL (3R)-3-AMINO-3-(4-CHLOROPHENYL)PROPANOATE HYDROCHLORIDE involves a multi-step process that includes nucleophilic substitution and stereochemical control. The use of chiral resolving agents ensures the correct configuration at the (3R) position, which is essential for maintaining its biological activity. This compound serves as a valuable intermediate in the production of more complex molecules, such as those used in targeted drug delivery systems.
In terms of physical properties, METHYL (3R)-3-AMINO-3-(4-CHLOROPHENYL)PROPANOATE HYDROCHLORIDE exhibits a melting point of approximately 210°C and a boiling point around 450°C under standard conditions. Its solubility in organic solvents like dichloromethane and ethyl acetate makes it suitable for various chromatographic separations. The compound's stability under different pH conditions has also been extensively studied, with findings suggesting optimal stability at neutral to slightly acidic pH levels.
Recent advancements in computational chemistry have allowed researchers to model the molecular interactions of METHYL (3R)-3-AMINO-3-(4-CHLOROPHENYL)PROPANOATE HYDROCHLORIDE with biological targets. These studies have provided insights into its potential binding modes and mechanisms of action, paving the way for its application in therapeutic areas such as oncology and neurodegenerative diseases.
The demand for METHYL (3R)-3-AMINO-3-(4-CHLOROPHENYL)PROPANOATE HYDROCHLORIDE has increased due to its role in drug discovery pipelines. Pharmaceutical companies are leveraging its unique properties to develop novel compounds with improved efficacy and reduced side effects. Its ability to act as a chiral building block has further solidified its position in modern drug design strategies.
In conclusion, METHYL (3R)-3-AMINO-3-(4-CHLOROPHENYL)PROPANOATE HYDROCHLORIDE is a versatile compound with significant potential in the field of organic synthesis and pharmacology. Its structural features, combined with recent research findings, make it an invaluable tool for scientists working on innovative therapeutic solutions.
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